Cas no 271-01-2 (6H-Pyrrolo[3,4-b]pyridine)
6H-Pyrrolo[3,4-b]pyridine structure
Product Name:6H-Pyrrolo[3,4-b]pyridine
CAS No:271-01-2
MF:C7H6N2
MW:118.135941028595
CID:1110146
PubChem ID:13764185
Update Time:2025-04-20
6H-Pyrrolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrrolo[3,4-b]pyridine
- AKOS006358810
- 6H-pyrrolo[3,4-b]pyridin
- SCHEMBL162770
- pyrrolo[3,4-b]pyridine
- 271-01-2
- SCHEMBL162771
-
- Inchi: 1S/C7H6N2/c1-2-6-4-8-5-7(6)9-3-1/h1-5,8H
- InChI Key: DZTRFRMZYKJDEC-UHFFFAOYSA-N
- SMILES: N1C=C2C(C=CC=N2)=C1
Computed Properties
- Exact Mass: 118.05318
- Monoisotopic Mass: 118.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
6H-Pyrrolo[3,4-b]pyridine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
271-01-2 (6H-Pyrrolo[3,4-b]pyridine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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